Cas no 1154981-82-4 (6-[(2,2,2-Trifluoroethyl)carbamoyl]pyridine-2-carboxylic acid)

• Product Name: 6-[(2,2,2-Trifluoroethyl)carbamoyl]pyridine-2-carboxylic acid
• CAS No: 1154981-82-4
• MF: C₉H₇F₃N₂O₃
• MW: 248.158692598343
• MDL: MFCD12434342
• CID: 4783306
• Update Time: 2025-07-24

6-[(2,2,2-Trifluoroethyl)carbamoyl]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(2,2,2-Trifluoroethyl)carbamoyl]pyridine-2-carboxylic acid

• MDL： MFCD12434342
• Inchi： 1S/C9H7F3N2O3/c10-9(11,12)4-13-7(15)5-2-1-3-6(14-5)8(16)17/h1-3H,4H2,(H,13,15)(H,16,17)
• InChI Key： MTIQFNQDVYKEJC-UHFFFAOYSA-N
• SMILES： FC(CNC(C1C=CC=C(C(=O)O)N=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 1.4
• Topological Polar Surface Area: 79.3

6-[(2,2,2-Trifluoroethyl)carbamoyl]pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-[(2,2,2-Trifluoroethyl)carbamoyl]pyridine-2-carboxylic acid

Comprehensive Overview of 6-[(2,2,2-Trifluoroethyl)carbamoyl]pyridine-2-carboxylic acid (CAS No. 1154981-82-4)

6-[(2,2,2-Trifluoroethyl)carbamoyl]pyridine-2-carboxylic acid (CAS No. 1154981-82-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, characterized by its pyridine-2-carboxylic acid backbone and trifluoroethyl carbamoyl substituent, exhibits remarkable potential in drug discovery and material science. Researchers are increasingly exploring its applications in small-molecule inhibitors, enzyme modulation, and bioactive intermediates, aligning with the growing demand for highly functionalized heterocycles in modern chemistry.

The molecular structure of 6-[(2,2,2-Trifluoroethyl)carbamoyl]pyridine-2-carboxylic acid combines a pyridine ring with a carboxylic acid group at the 2-position and a trifluoroethyl carbamoyl moiety at the 6-position. This arrangement imparts distinct physicochemical properties, such as enhanced hydrogen bonding capacity and lipophilicity, which are critical for targeted drug delivery and molecular recognition. Recent studies highlight its role in the synthesis of kinase inhibitors and metalloenzyme regulators, addressing key challenges in cancer therapeutics and neurodegenerative disease research.

In the context of green chemistry and sustainable synthesis, 6-[(2,2,2-Trifluoroethyl)carbamoyl]pyridine-2-carboxylic acid has been investigated for its compatibility with catalytic methodologies and solvent-free reactions. The incorporation of fluorine atoms in its structure not only improves metabolic stability but also aligns with the industry's shift toward eco-friendly fluorinated compounds. This trend resonates with the increasing search queries for "fluorine in drug design" and "sustainable heterocyclic synthesis", reflecting broader scientific and environmental priorities.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 6-[(2,2,2-Trifluoroethyl)carbamoyl]pyridine-2-carboxylic acid, ensuring high purity and reproducibility for research applications. Its CAS No. 1154981-82-4 serves as a unique identifier in chemical databases, facilitating global collaboration and data sharing. The compound's structure-activity relationships (SAR) are a focal point for computational chemists leveraging AI-driven molecular modeling, a topic frequently searched in relation to "cheminformatics" and "drug discovery algorithms".

Beyond pharmaceuticals, 6-[(2,2,2-Trifluoroethyl)carbamoyl]pyridine-2-carboxylic acid finds utility in material science, particularly in the development of advanced polymers and coordination complexes. Its ability to act as a chelating ligand for transition metals has sparked interest in catalysis and nanotechnology. These interdisciplinary applications align with trending searches for "multifunctional organic building blocks" and "metal-organic frameworks (MOFs)", underscoring its versatility.

In summary, 6-[(2,2,2-Trifluoroethyl)carbamoyl]pyridine-2-carboxylic acid (CAS No. 1154981-82-4) represents a convergence of innovation, sustainability, and multidisciplinary utility. Its relevance to cutting-edge research and alignment with industry trends make it a compound of enduring scientific and commercial value. As exploration of its properties expands, so too will its impact across diverse fields, from precision medicine to smart materials.